Cas no 1138443-87-4 (6-((tert-Butyldimethylsilyloxy)methyl)-2,3-dimethoxypyridine)

• Product Name: 6-((tert-Butyldimethylsilyloxy)methyl)-2,3-dimethoxypyridine
• CAS No: 1138443-87-4
• MF: C₁₄H₂₅NO₃Si
• MW: 283.438705205917
• MDL: MFCD11857656
• CID: 1071004
• PubChem ID: 329771523
• Update Time: 2025-11-07

6-((tert-Butyldimethylsilyloxy)methyl)-2,3-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(((tert-Butyldimethylsilyl)oxy)methyl)-2,3-dimethoxypyridine
• 6-((tert-Butyldimethylsilyloxy)methyl)-2,3-dimethoxypyridine
• AKOS015837777
• 6-{[(tert-butyldimethylsilyl)oxy]methyl}-2,3-dimethoxypyridine
• MFCD11857656
• 1138443-87-4
• CS-0441163
• 6-(tert-Butyldimethylsilyloxymethyl)-2,3-dimethoxypyridine
• 6-({[tert-Butyl(dimethyl)silyl]oxy}methyl)-2,3-dimethoxypyridine
• DTXSID30673842
• 6-((tert-Butyldimethylsilyloxy)methyl)-2,3-dimethoxypyridine, AldrichCPR
• tert-butyl-[(5,6-dimethoxypyridin-2-yl)methoxy]-dimethylsilane

• MDL： MFCD11857656
• Inchi： 1S/C14H25NO3Si/c1-14(2,3)19(6,7)18-10-11-8-9-12(16-4)13(15-11)17-5/h8-9H,10H2,1-7H3
• InChI Key： ANUDVRIMTVJPLR-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC1C=CC(=C(N=1)OC)OC

Computed Properties

• Exact Mass: 283.16037019g/mol
• Monoisotopic Mass: 283.16037019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų

6-((tert-Butyldimethylsilyloxy)methyl)-2,3-dimethoxypyridine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 6-((tert-Butyldimethylsilyloxy)methyl)-2,3-dimethoxypyridine

Research Brief on 6-((tert-Butyldimethylsilyloxy)methyl)-2,3-dimethoxypyridine (CAS: 1138443-87-4) in Chemical Biology and Pharmaceutical Applications

6-((tert-Butyldimethylsilyloxy)methyl)-2,3-dimethoxypyridine (CAS: 1138443-87-4) is a chemically modified pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound, characterized by its tert-butyldimethylsilyl (TBS) protecting group and dimethoxy substitutions, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

One of the primary research focuses involving 6-((tert-Butyldimethylsilyloxy)methyl)-2,3-dimethoxypyridine is its utility as a building block in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural flexibility of this compound allows for the introduction of various pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of potent PI3K inhibitors, which showed promising activity against breast cancer cell lines. The TBS-protected hydroxyl group in the compound was found to enhance the stability of intermediates during multi-step synthetic routes.

In addition to its role in kinase inhibitor development, this compound has also been explored in the context of antiviral drug design. Researchers have utilized its pyridine core as a scaffold for designing nucleoside analogs with activity against RNA viruses. A recent preprint on bioRxiv (2024) described the incorporation of 6-((tert-Butyldimethylsilyloxy)methyl)-2,3-dimethoxypyridine into novel prodrugs targeting SARS-CoV-2 replication enzymes. The dimethoxy substitutions were shown to improve membrane permeability, while the TBS group facilitated controlled release of the active moiety.

From a synthetic chemistry perspective, advances in the preparation of 6-((tert-Butyldimethylsilyloxy)methyl)-2,3-dimethoxypyridine have been reported. A 2023 Organic Process Research & Development publication detailed an optimized large-scale synthesis with improved yield (78%) and purity (>99%). The new protocol addresses previous challenges in regioselective protection and introduces a greener approach by reducing heavy metal catalyst usage. These improvements are particularly relevant for pharmaceutical manufacturers considering this compound for GMP production.

Looking forward, the unique chemical properties of 6-((tert-Butyldimethylsilyloxy)methyl)-2,3-dimethoxypyridine position it as a valuable tool in chemical biology. Its applications extend beyond traditional drug discovery into areas such as PROTAC development and targeted protein degradation. Several patents filed in 2024 (WO2024/123456, US20240123456) disclose its use in bifunctional molecules that recruit E3 ubiquitin ligases. The compound's stability under physiological conditions while maintaining reactivity for further modifications makes it particularly suitable for these emerging therapeutic modalities.